Cas no 647854-07-7 (1H-Pyrazol-3-amine, 5-ethyl-4-(1-propylbutyl)-)

• Product Name: 1H-Pyrazol-3-amine, 5-ethyl-4-(1-propylbutyl)-
• CAS No: 647854-07-7
• MF: C₁₂H₂₃N₃
• MW: 209.331122636795
• CID: 416193
• PubChem ID: 45094915
• Update Time: 2025-04-19

1H-Pyrazol-3-amine, 5-ethyl-4-(1-propylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 5-ethyl-4-(1-propylbutyl)-
• 1H-Pyrazol-3-amine,5-ethyl-4-(1-propylbutyl)-(9CI)
• 5-ethyl-4-heptan-4-yl-1H-pyrazol-3-amine
• 5-Ethyl-4-(heptan-4-yl)-1H-pyrazol-3-amine
• 647854-07-7
• DTXSID50667329

• Inchi： 1S/C12H23N3/c1-4-7-9(8-5-2)11-10(6-3)14-15-12(11)13/h9H,4-8H2,1-3H3,(H3,13,14,15)
• InChI Key： DOTVALMKKUCUPD-UHFFFAOYSA-N
• SMILES： N1C(CC)=C(C(N)=N1)C(CCC)CCC

Computed Properties

• Exact Mass: 209.18939
• Monoisotopic Mass: 209.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.7